Cas no 6308-46-9 (1H-Pyrrole-1-carboxylicacid, propyl ester)

• Product Name: 1H-Pyrrole-1-carboxylicacid, propyl ester
• CAS No: 6308-46-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 514096
• PubChem ID: 237947
• Update Time: 2025-04-19

1H-Pyrrole-1-carboxylicacid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, propyl ester
• propyl pyrrole-1-carboxylate
• propyl 1h-pyrrole-1-carboxylate

• Inchi： 1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h3-6H,2,7H2,1H3
• InChI Key： DBYQZCZXRUOXIK-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC=C1)=O)CCC

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 219.4°C at 760 mmHg
• Flash Point: 86.5°C
• Refractive Index: 1.497
• PSA: 31.23000
• LogP: 1.88280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives